Cas no 1380292-62-5 (4-(Oxetan-3-YL)benzene-1,2-diamine)

• Product Name: 4-(Oxetan-3-YL)benzene-1,2-diamine
• CAS No: 1380292-62-5
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 4697988
• Update Time: 2025-10-24

4-(Oxetan-3-YL)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-(OXETAN-3-YL)BENZENE-1,2-DIAMINE
• SSRBPCIJNIBXCQ-UHFFFAOYSA-N
• 4-(Oxetan-3-YL)benzene-1,2-diamine

• Inchi： 1S/C9H12N2O/c10-8-2-1-6(3-9(8)11)7-4-12-5-7/h1-3,7H,4-5,10-11H2
• InChI Key： SSRBPCIJNIBXCQ-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CC(=C(C=2)N)N)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• XLogP3: -0.1
• Topological Polar Surface Area: 61.3

Additional information on 4-(Oxetan-3-YL)benzene-1,2-diamine

4-(Oxetan-3-YL)benzene-1,2-diamine (CAS No. 1380292-62-5): A Comprehensive Overview

4-(Oxetan-3-YL)benzene-1,2-diamine, also known by its CAS registry number 1380292-62-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials, pharmaceuticals, and electronic devices. In this article, we delve into the chemical structure, synthesis methods, applications, and recent research findings related to 4-(Oxetan-3-YL)benzene-1,2-diamine.

The molecular structure of 4-(Oxetan-3-YL)benzene-1,2-diamine consists of a benzene ring substituted with two amino groups at positions 1 and 2 and an oxetane group at position 4. The oxetane moiety introduces a cyclic ether functionality, which can significantly influence the compound's reactivity and solubility properties. This structure makes it a valuable building block for constructing more complex molecules with tailored functionalities.

Recent studies have highlighted the importance of 4-(Oxetan-3-YL)benzene-1,2-diamine in the development of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). For instance, researchers have demonstrated that this compound can serve as a precursor for synthesizing nitrogen-rich MOFs with high surface areas and exceptional catalytic activities. These materials hold promise for applications in gas storage, catalysis, and energy storage systems.

In the pharmaceutical industry, 4-(Oxetan-3-YL)benzene-1,2-diamine has been explored as a potential lead compound for drug design due to its ability to form hydrogen bonds and interact with biological targets. Recent computational studies have revealed that this compound exhibits favorable pharmacokinetic properties, making it a candidate for further drug development.

The synthesis of 4-(Oxetan-3-YL)benzene-1,2-diamine typically involves multi-component reactions (MCRs), which are efficient and environmentally friendly methods for constructing complex molecules. For example, researchers have reported the use of a one-pot reaction involving an oxetane derivative and an aromatic diamine under mild conditions to yield the desired product with high purity.

In terms of physical properties, 4-(Oxetan-3-YL)benzene-1,2-diamine exhibits good solubility in polar solvents such as water and methanol due to its amine groups. Its melting point is relatively high (~180°C), which makes it suitable for thermal processing in various industrial applications.

Recent advancements in green chemistry have also led to the exploration of biodegradable polymers derived from 4-(Oxetan-3-YL)benzene-1,2-diamine. These polymers exhibit excellent mechanical properties and biocompatibility, making them ideal candidates for biomedical applications such as tissue engineering scaffolds and drug delivery systems.

In conclusion, 4-(Oxetan-3-YL)benzene-1,2-diamine (CAS No. 1380292-62-) is a multifaceted compound with a wide range of applications across diverse fields. Its unique chemical structure and versatile functional groups make it an invaluable tool for researchers in materials science, pharmaceuticals, and beyond. As ongoing research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.